Cas no 4512-32-7 (tert-butyl 2-amino-2-methyl-propanoate)

Tert-butyl 2-amino-2-methyl-propanoate is a sterically hindered ester derivative of 2-aminoisobutyric acid, featuring a tert-butyl group that enhances stability and influences reactivity. This compound is valuable in organic synthesis, particularly in peptide chemistry and the preparation of protected amino acid derivatives. The tert-butyl ester group offers selective deprotection under mild acidic conditions, making it useful for orthogonal protection strategies. Its hindered structure can also reduce unwanted side reactions, such as racemization, during synthetic transformations. The compound’s stability and solubility in common organic solvents further contribute to its utility in multistep synthesis and pharmaceutical intermediate applications.
tert-butyl 2-amino-2-methyl-propanoate structure
4512-32-7 structure
Product Name:tert-butyl 2-amino-2-methyl-propanoate
CAS No:4512-32-7
MF:C8H17NO2
MW:159.2260825634
MDL:MFCD00237698
CID:324722
PubChem ID:7019940
Update Time:2025-06-07

tert-butyl 2-amino-2-methyl-propanoate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-amino-2-methylpropanoate
    • 2-Aminoisobutyric acid t-butyl ester
    • a-Aminoisobutyric acid tert-butyl ester hydrochloride
    • Aib-OtBu·HCl
    • Alanine, 2-methyl-, 1,1-dimethylethyl ester
    • alpha-Aminoisobutyric acid T-butyl ester
    • H-AIB-OTBU
    • H-Aib-OtBu · HCl
    • H-Aib-OtBu.HCl
    • H-Aib-OtBu•HCl
    • H-Aib-OtBu�HCl(α-Aminoisobutyric acid tert-butyl ester)
    • 2-amino-2-methylpropionic acid tert-butyl ester
    • 2-AMinoisobutyric acid t-butyl ester
    • H-Aib4-OtBu
    • H-Aib-OtBu inverted exclamation mark currencyHCl
    • X3016
    • tert-butyl 2-amino-2-methyl-propanoate
    • 4512-32-7
    • FT-0686513
    • EN300-304130
    • LSVYCJILORYVCD-UHFFFAOYSA-N
    • BS-32455
    • tert-butyl 2-amino-2-methylpropionate
    • SCHEMBL320271
    • tert-butyl 2-methylalaninate
    • DTXSID10427204
    • alpha-Aminoisobutyric acid T-butyl ester HCL
    • SY066580
    • t-butyl 2-methylalaninate
    • AMY30890
    • tert.butyl 2-amino-2-methyl-propionate
    • H-Aib-OtBu . HCl
    • F20560
    • 2-methylalanine t-butyl ester
    • MFCD00237698
    • AKOS010516886
    • H-alpha-Me-Ala-OtBu . HCl
    • MDL: MFCD00237698
    • Inchi: 1S/C8H17NO2/c1-7(2,3)11-6(10)8(4,5)9/h9H2,1-5H3
    • InChI Key: LSVYCJILORYVCD-UHFFFAOYSA-N
    • SMILES: O(C(C(C)(C)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 159.12600
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.948
  • Boiling Point: 180 ºC
  • Flash Point: 53 ºC
  • Refractive Index: 1.44
  • PSA: 52.32000
  • LogP: 1.76570
  • Solubility: Uncertain

tert-butyl 2-amino-2-methyl-propanoate Security Information

  • Signal Word:None
  • Hazard Statement: H412
  • Warning Statement: P273; P501
  • Storage Condition:Store at room temperature

tert-butyl 2-amino-2-methyl-propanoate Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

tert-butyl 2-amino-2-methyl-propanoate Pricemore >>

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tert-butyl 2-amino-2-methyl-propanoate Production Method

tert-butyl 2-amino-2-methyl-propanoate Related Literature

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